Cas no 941977-65-7 (N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide
• CAS No: 941977-65-7
• MF: C₁₆H₁₉N₃O₅S₂
• MW: 397.469161272049
• CID: 5458030
• PubChem ID: 18589455
• Update Time: 2025-06-10

N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941977-65-7
• F2880-3540
• AKOS024475046
• N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-nitrobenzenesulfonamide
• VU0504834-1
• N-(2-morpholino-2-(thiophen-2-yl)ethyl)-3-nitrobenzenesulfonamide
• N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]-3-nitrobenzene-1-sulfonamide
• N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C16H19N3O5S2/c20-19(21)13-3-1-4-14(11-13)26(22,23)17-12-15(16-5-2-10-25-16)18-6-8-24-9-7-18/h1-5,10-11,15,17H,6-9,12H2
• InChI Key： KGSPGNOIZVFXBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NCC(C1=CC=CS1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 397.07661306g/mol
• Monoisotopic Mass: 397.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 141Ų

Additional information on N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide

Introduction to N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide (CAS No: 941977-65-7)

N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide is a sophisticated organic compound with a molecular structure that combines several pharmacologically relevant moieties. This compound, identified by its CAS number 941977-65-7, has garnered attention in the field of medicinal chemistry due to its potential applications in the development of novel therapeutic agents. The presence of both morpholine and thiophene rings in its structure suggests a unique combination of electronic and steric properties that could be exploited for drug design.

The morpholine ring, a six-membered heterocycle containing an oxygen atom, is known for its ability to enhance the solubility and bioavailability of molecules, making it a common feature in many pharmaceuticals. On the other hand, the thiophene ring, a five-membered aromatic heterocycle with sulfur, is widely recognized for its role in various biological processes and has been incorporated into numerous drug candidates due to its metabolic stability and binding affinity. The nitro group and the sulfonamide moiety further contribute to the compound's complexity, offering multiple sites for interaction with biological targets.

In recent years, there has been a significant interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide fits well within this paradigm, as its structure allows for potential interactions with various enzymes and receptors. This compound has been studied in the context of its potential applications in treating neurological disorders, where the combination of morpholine and thiophene moieties could modulate neurotransmitter activity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural features with certain antipsychotic and antidepressant drugs, suggesting that it may have similar pharmacological effects. However, its unique combination of substituents also hints at the possibility of novel mechanisms of action. This makes N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the morpholine ring typically involves reductive amination or nucleophilic substitution reactions, while the thiophene ring can be incorporated through cyclization reactions or cross-coupling techniques. The nitro group is often introduced via nitration reactions, and the sulfonamide moiety is typically formed through reaction with sulfonyl chlorides or sulfonates.

In terms of pharmacological activity, preliminary studies have suggested that N-2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl-3-nitrobenzene-1-sulfonamide may exhibit properties relevant to treating neurological disorders. The morpholine ring has been shown to enhance blood-brain barrier penetration, while the thiophene ring can interact with serotonin receptors. Additionally, the nitro group can be metabolically reduced to an amine, which may further influence receptor activity. The sulfonamide group is known to increase water solubility and metabolic stability.

The compound's potential therapeutic applications extend beyond neurological disorders. Its structural features also make it a candidate for treating inflammatory diseases and cancer. The sulfonamide moiety has been widely used in anti-inflammatory drugs due to its ability to modulate enzyme activity involved in inflammation pathways. Similarly, thiophene derivatives have shown promise in cancer therapy by inhibiting key enzymes involved in cell proliferation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules more accurately before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how N-2-(morpholin-4-yli)-2-(thiopheneli)ethylidine]3-nitrobenzene]1-sulfonamide interacts with various biological targets. These studies have provided insights into possible binding modes and affinity for relevant receptors and enzymes.

In conclusion, N[...]